Cas no 2110089-42-2 (2,2-Dimethylpropane-1-sulfinamide)

• Product Name: 2,2-Dimethylpropane-1-sulfinamide
• CAS No: 2110089-42-2
• MF: C₅H₁₃NOS
• MW: 135.227820158005
• CID: 5761653
• PubChem ID: 129225875
• Update Time: 2025-05-26

2,2-Dimethylpropane-1-sulfinamide Chemical and Physical Properties

Names and Identifiers

• 2110089-42-2
• SCHEMBL18963155
• EN300-732407
• 2,2-dimethylpropane-1-sulfinamide
• 1-Propanesulfinamide, 2,2-dimethyl-
• 2,2-Dimethylpropane-1-sulfinamide

• Inchi： 1S/C5H13NOS/c1-5(2,3)4-8(6)7/h4,6H2,1-3H3
• InChI Key： UZICQNIJXVZWAN-UHFFFAOYSA-N
• SMILES： S(CC(C)(C)C)(N)=O

Computed Properties

• Exact Mass: 135.07178521g/mol
• Monoisotopic Mass: 135.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 236.5±23.0 °C(Predicted)
• pka: 10.00±0.50(Predicted)

Additional information on 2,2-Dimethylpropane-1-sulfinamide

Comprehensive Overview of 2,2-Dimethylpropane-1-sulfinamide (CAS No. 2110089-42-2): Properties, Applications, and Industry Insights

2,2-Dimethylpropane-1-sulfinamide (CAS No. 2110089-42-2) is a specialized sulfinamide derivative with growing significance in pharmaceutical and organic synthesis. This compound, characterized by its unique sterically hindered structure, has garnered attention for its role as a chiral auxiliary and ligand in asymmetric catalysis. Researchers increasingly explore its potential in enantioselective reactions, particularly in the synthesis of biologically active molecules where chiral purity is paramount.

The molecular architecture of 2,2-Dimethylpropane-1-sulfinamide features a tert-butyl group adjacent to the sulfinamide functionality, which enhances its stability and selectivity in chemical transformations. This structural attribute makes it valuable for N-S bond formation reactions, a topic frequently searched in academic databases and AI-driven chemistry platforms. Recent publications highlight its utility in cross-coupling reactions and as a precursor for sulfur-containing heterocycles, addressing the pharmaceutical industry's demand for novel synthetic pathways.

From an industrial perspective, CAS 2110089-42-2 aligns with current trends toward green chemistry and atom economy. Its ability to facilitate reactions with reduced byproducts resonates with environmental concerns dominating scientific discourse. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for researchers investigating structure-activity relationships in drug discovery. Patent analyses reveal its incorporation in kinase inhibitor syntheses, answering frequent queries about its pharmaceutical applications.

The compound's solubility profile (soluble in polar aprotic solvents like DMSO and THF) makes it versatile for parallel synthesis workflows. This property, combined with its moisture stability, addresses common laboratory challenges discussed in chemical forums. Quality control protocols emphasize LC-MS verification to ensure batch-to-batch consistency, a key concern for contract research organizations (CROs) sourcing this material.

Emerging studies explore 2,2-Dimethylpropane-1-sulfinamide's potential in bioconjugation chemistry, responding to growing interest in antibody-drug conjugates (ADCs). Its sulfur oxidation state allows selective transformations under mild conditions, a feature highlighted in recent ACS journal publications. Computational chemistry models predict favorable molecular docking parameters, making it relevant for virtual screening studies frequently queried in AI-assisted drug design platforms.

Supply chain data indicates increasing global availability of CAS 2110089-42-2, with manufacturers optimizing multi-gram synthesis protocols to meet research demand. Storage recommendations (-20°C under inert atmosphere) reflect best practices for maintaining long-term stability, a practical consideration for inventory managers. Regulatory status confirms compliance with REACH and FDA guidance for non-GMP applications, addressing compliance questions from quality assurance professionals.

In material science, derivatives of 2,2-Dimethylpropane-1-sulfinamide show promise for metal-organic frameworks (MOFs) construction, tapping into the nanomaterials research boom. Its chelating ability toward transition metals is being investigated for catalytic systems in renewable energy applications, aligning with searches for sustainable chemistry solutions. Technical bulletins emphasize proper waste disposal procedures following OSHA standards, ensuring safe handling in line with institutional protocols.

Future research directions may explore continuous flow chemistry adaptations for this sulfinamide, responding to industry's shift toward process intensification. The compound's crystallographic data (available in Cambridge Structural Database) provides valuable insights for solid-state chemistry studies. As synthetic methodologies evolve, 2,2-Dimethylpropane-1-sulfinamide stands poised to address complex challenges in medicinal chemistry and materials engineering, making it a compound of enduring scientific interest.